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21
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Compound of Interest

Compound Name: SM-21

Cat. No.: B15550617

To provide accurate and essential safety information for the proper disposal of "SM-21," it is
crucial to first identify the specific chemical compound you are working with. Initial research has
revealed that "SM-21" is an identifier for several distinct substances, each with different
properties and requiring unigue disposal procedures.

The following compounds have been identified under the designation "SM-21":

e N-(6-fluoro-1H-indazol-5-yl)-2-methyl-6-o0xo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-
tetrahydropyridine-3-carboxamide (CAS Number: 864082-47-3): A laboratory chemical for
which a Safety Data Sheet (SDS) is available, indicating it is intended for the manufacture of
substances.[1]

e SLEM SM21: A flammable liquid and vapor used as a filler for repairing surfaces. It is
classified as causing skin and eye irritation and is suspected of damaging the unborn child.

[2]

e SM 21 (Lacquer solvent/Varnish thinner): A flammable liquid and vapor that can cause skin
and eye irritation, drowsiness, or dizziness, and may be fatal if swallowed and enters
airways.[3]

e Antimicrobial Agent-21: A potent antimicrobial compound requiring specific handling and
disposal as hazardous chemical waste.[4]
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 SM-21 maleate: A potent and selective 02 antagonist with central effects, used in laboratory
research.[5]

To ensure the safety of all personnel and compliance with regulations, please specify which
"SM-21" compound you are using. Once the exact substance is identified, a detailed and
accurate disposal plan can be provided, including:

o Step-by-step disposal procedures
e A summary of quantitative data in a structured table
e Avisual diagram of the disposal workflow

Providing a generic disposal plan without this clarification would be unsafe and could lead to
improper handling of hazardous materials. Your safety is our primary concern, and we look
forward to providing you with the precise information you need upon clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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